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Compound of Interest

Compound Name: Soclac

Cat. No.: B8236292

Introduction

Soclac, also identified as (2S,3R,E)2-chloro-N-(1,3-dihydroxyoctadec-4-en-2-yl)acetamide, is a
potent and irreversible inhibitor of acid ceramidase (AC).[1][2][3] Acid ceramidase is a critical
lysosomal enzyme that catalyzes the hydrolysis of ceramide into sphingosine and a fatty acid.
[4] This function places acid ceramidase at a central point in sphingolipid metabolism, a
complex network of pathways that regulate fundamental cellular processes such as
proliferation, apoptosis, and inflammation.[5]

By inhibiting acid ceramidase, Soclac leads to the intracellular accumulation of ceramide.
Ceramide itself is a bioactive lipid that can trigger signaling pathways leading to cell cycle
arrest and apoptosis. Elevated acid ceramidase activity has been implicated in various
diseases, including several types of cancer, where it is thought to contribute to therapeutic
resistance by breaking down pro-apoptotic ceramide. Therefore, the inhibition of acid
ceramidase by Soclac presents a promising therapeutic strategy for cancer treatment.

These application notes provide a detailed protocol for evaluating the efficacy of Soclac in a
preclinical in vivo mouse xenograft model of cancer. The described methodologies are intended
to serve as a comprehensive guide for researchers, scientists, and drug development
professionals.

Signaling Pathway of Soclac Action
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Soclac exerts its effect by intervening in the sphingolipid metabolism pathway. The diagram
below illustrates the central role of ceramide and the inhibitory action of Soclac on acid
ceramidase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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